2-(4-chloro-3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate

• IUPAC Name: [2-(4-chloro-3-nitrophenyl)-2-oxoethyl] 2-[(2-phenylacetyl)amino]acetate
• InChI: InChI=1S/C18H15ClN2O6/c19-14-7-6-13(9-15(14)21(25)26)16(22)11-27-18(24)10-20-17(23)8-12-4-2-1-3-5-12/h1-7,9H,8,10-11H2,(H,20,23)
• InChI Key: IRWMSDLXUWXWJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NCC(=O)OCC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C18H15ClN2O6
• Molecular Weight: 390.8 g/mol

Description

2-(4-chloro-3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate, also known as CNPG, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively due to its potential applications in drug development and disease treatment.

Mechanism of Action

2-(4-chloro-3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, which in turn reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and chemokines, which are responsible for the recruitment of immune cells to sites of inflammation. This compound has also been found to reduce the production of reactive oxygen species (ROS), which are responsible for oxidative stress and tissue damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-chloro-3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate in lab experiments is its relatively low toxicity. It has been found to have a low LD50 value, indicating that it is relatively safe to use in animal studies. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water. This can make it difficult to administer in vivo.

Future Directions

There are a number of future directions for research on 2-(4-chloro-3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate. One area of research could be the development of more efficient synthesis methods for this compound. Another area of research could be the development of analogs of this compound with improved pharmacological properties. Additionally, more research could be done on the potential applications of this compound in the treatment of other inflammatory diseases such as asthma, inflammatory bowel disease, and multiple sclerosis.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug development and disease treatment. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, and works by inhibiting the activity of COX enzymes. While there are limitations to its use in lab experiments, there are a number of future directions for research on this compound, including the development of more efficient synthesis methods and the exploration of its potential applications in the treatment of other inflammatory diseases.

Scientific Research Applications

2-(4-chloro-3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate has been extensively studied for its potential applications in drug development and disease treatment. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. This compound has been found to inhibit the production of prostaglandins, which are responsible for inflammation and pain. This makes this compound a potential candidate for the treatment of inflammatory diseases such as arthritis, rheumatism, and osteoarthritis.